3-methoxy-1-methyl-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-(4-pyridin-2-yloxycyclohexyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C17H22N4O3/c1-21-11-14(17(20-21)23-2)16(22)19-12-6-8-13(9-7-12)24-15-5-3-4-10-18-15/h3-5,10-13H,6-9H2,1-2H3,(H,19,22)
• InChI Key: KWQSNUNJECYDHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2CCC(CC2)OC3=CC=CC=N3
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

3-methoxy-1-methyl-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of pyrazole derivatives, including various substitutions and modifications, serve as foundational studies in medicinal chemistry and organic synthesis. For example, Hassan et al. (2014) demonstrated the synthesis and in vitro cytotoxic activity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, showcasing the methodological advancements in creating compounds with potential biological activities (Hassan, Hafez, & Osman, 2014). Similarly, Kumar and Mashelker (2007) synthesized novel oxadiazole heterocyclic compounds containing pyranopyridine moieties, expected to exhibit hypertensive activity, highlighting the chemical diversity achievable within this compound family (Kumar & Mashelker, 2007).

Biological Activity

Research into the biological activities of pyrazole derivatives includes exploring their potential as anticancer, antimicrobial, and enzyme inhibitory agents. For instance, organometallic complexes of 3-(1H-benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines have been synthesized and evaluated for their anticancer activities, indicating the potential for these compounds to act as cyclin-dependent kinase (Cdk) inhibitors with significant cytotoxicity against human cancer cells (Stepanenko et al., 2011).

Advanced Applications

Advanced applications of pyrazole derivatives in research extend to their use in imaging and as potential therapeutic agents. For example, synthesis of PET agents for imaging specific enzymes in neuroinflammation illustrates the application of pyrazole derivatives in diagnostic medicine (Wang et al., 2018).